Cas no 1261980-13-5 (2-chloro-5-(4-formylphenyl)benzoic Acid)

• Product Name: 2-chloro-5-(4-formylphenyl)benzoic Acid
• CAS No: 1261980-13-5
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• MDL: MFCD18319253
• CID: 1219764
• PubChem ID: 53225184
• Update Time: 2025-08-02

2-chloro-5-(4-formylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-formylphenyl)benzoic Acid
• MFCD18319253
• DTXSID30688916
• SCHEMBL2555818
• EN300-1085833
• 4-Chloro-4'-formyl-[1,1'-biphenyl]-3-carboxylic acid
• 1261980-13-5
• 2-Chloro-5-(4-formylphenyl)benzoic acid, 95%
• 4-Chloro-4'-formyl[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18319253
• Inchi： 1S/C14H9ClO3/c15-13-6-5-11(7-12(13)14(17)18)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key： SVOFSOHGBJAZJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 260.0240218g/mol
• Monoisotopic Mass: 260.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-5-(4-formylphenyl)benzoic Acid

Comprehensive Overview of 2-Chloro-5-(4-formylphenyl)benzoic Acid (CAS No. 1261980-13-5): Properties, Applications, and Industry Insights

2-Chloro-5-(4-formylphenyl)benzoic Acid (CAS No. 1261980-13-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This chlorinated benzoic acid derivative features a unique molecular structure combining a formylphenyl group with a carboxylic acid functionality, making it valuable for synthetic applications. Its dual-reactive sites (aldehyde and carboxyl groups) enable diverse chemical modifications, positioning it as a versatile building block for drug discovery and advanced materials.

Recent studies highlight the compound's role in developing small-molecule inhibitors and bioconjugation linkers. The chloro-substituent enhances electrophilic reactivity, while the aldehyde group facilitates Schiff base formation – a property leveraged in proteolysis-targeting chimera (PROTAC) designs. Researchers are exploring its potential in covalent drug discovery, where selective target engagement is critical. The compound's crystalline properties also make it suitable for X-ray crystallography studies of protein-ligand interactions.

From a synthetic chemistry perspective, 1261980-13-5 serves as a precursor for heterocyclic compounds. Its benzoic acid core allows easy conversion to esters or amides, while the formyl group participates in condensation reactions. This dual functionality addresses growing demand for multifunctional intermediates in medicinal chemistry. Industry reports indicate rising interest in such structurally complex intermediates to accelerate drug candidate optimization.

Material scientists utilize 2-Chloro-5-(4-formylphenyl)benzoic Acid in designing metal-organic frameworks (MOFs). The compound's rigid aromatic backbone and coordination sites contribute to framework stability. Recent patents disclose its incorporation into luminescent materials and molecular sensors, capitalizing on the aldehyde group's responsiveness to environmental changes. These applications align with the global push toward smart materials for environmental monitoring and optoelectronic devices.

Quality control of CAS 1261980-13-5 requires stringent analytical verification. High-performance liquid chromatography (HPLC) typically shows ≥98% purity, with characteristic UV absorption at 260-280 nm due to its conjugated π-system. Nuclear magnetic resonance (NMR) spectra confirm the chloro-substituent at position 2 and aldehyde proton resonance at ~10 ppm. These analytical markers help distinguish it from related benzoic acid derivatives in complex reaction mixtures.

The compound's stability profile warrants careful handling – while stable at room temperature, the aldehyde group may oxidize under prolonged air exposure. Best practices recommend storage under inert atmosphere with desiccants. Such considerations are crucial for researchers investigating its long-term application in biological systems or material composites. Recent formulation studies explore its encapsulation in cyclodextrin complexes to enhance stability.

Market analysts project growth for multifunctional aromatic compounds like 2-Chloro-5-(4-formylphenyl)benzoic Acid, driven by pharmaceutical R&D investments. Its structural features meet emerging needs for fragment-based drug discovery and click chemistry applications. Suppliers now offer custom isotope-labeled versions (e.g., 13C-labeled) to support metabolic studies, reflecting the compound's expanding utility in mechanistic pharmacology research.

Environmental considerations for 1261980-13-5 include proper disposal of organic solvents used in its synthesis. Green chemistry approaches are being developed using catalytic methods to reduce waste generation. The compound's biodegradation pathway studies are ongoing, with preliminary data suggesting microbial breakdown of the benzoic acid moiety under aerobic conditions.

Future research directions for this compound include exploration of its photophysical properties for organic electronics and investigation as a crystallization chaperone for membrane proteins. The unique combination of hydrogen-bonding capacity (via carboxyl group) and electrophilic reactivity (via aldehyde) creates opportunities in supramolecular chemistry applications. These developments position 2-Chloro-5-(4-formylphenyl)benzoic Acid as a compound with significant interdisciplinary potential.